Cas no 315496-80-1 (1-(3-Pyridyl)-4-piperidone)
1-(3-Pyridyl)-4-piperidone Chemical and Physical Properties
Names and Identifiers
-
- 1-(pyridin-3-yl)piperidin-4-one
- 1-(3-pyridyl)-4-piperidone
- OWQIQNWTDYOJGD-UHFFFAOYSA-N
- 1-(3-Pyridyl)-4-piperidone
-
- MDL: MFCD09951006
- Inchi: 1S/C10H12N2O/c13-10-3-6-12(7-4-10)9-2-1-5-11-8-9/h1-2,5,8H,3-4,6-7H2
- InChI Key: OWQIQNWTDYOJGD-UHFFFAOYSA-N
- SMILES: O=C1CCN(C2C=NC=CC=2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 183
- XLogP3: 0.4
- Topological Polar Surface Area: 33.2
1-(3-Pyridyl)-4-piperidone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1198419-1g |
1-(3-Pyridyl)-4-piperidone |
315496-80-1 | 95% | 1g |
$935 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1198419-1g |
1-(3-Pyridyl)-4-piperidone |
315496-80-1 | 95% | 1g |
$935 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1198419-1g |
1-(3-Pyridyl)-4-piperidone |
315496-80-1 | 95% | 1g |
$935 | 2025-02-24 |
1-(3-Pyridyl)-4-piperidone Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1-(3-Pyridyl)-4-piperidone
Professional Introduction to Compound with CAS No. 315496-80-1 and Product Name: 1-(3-Pyridyl)-4-piperidone
The compound identified by the CAS number 315496-80-1 and the product name 1-(3-Pyridyl)-4-piperidone represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, featuring a pyridine ring linked to a piperidone moiety, has garnered attention due to its structural versatility and potential biological activities. The pyridine moiety is a well-documented pharmacophore in drug discovery, often contributing to interactions with biological targets such as enzymes and receptors. The piperidone group, on the other hand, introduces additional conformational flexibility, which can be exploited to optimize binding affinities and selectivity.
In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of heterocyclic compounds. Among these, 1-(3-Pyridyl)-4-piperidone has emerged as a promising scaffold for further derivatization and investigation. Its unique structural features make it an attractive candidate for designing molecules with enhanced pharmacological properties. For instance, the presence of both nitrogen atoms in the pyridine and piperidone rings allows for diverse functionalization strategies, enabling chemists to fine-tune solubility, metabolic stability, and target specificity.
One of the most compelling aspects of 1-(3-Pyridyl)-4-piperidone is its potential in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Current research indicates that derivatives of this compound may exhibit inhibitory effects on key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are pivotal in mediating inflammatory responses. Additionally, the structural motif has shown promise in interactions with kinases and other signaling proteins implicated in cancer progression. These findings align with broader trends in drug discovery where targeting multiple pathways simultaneously is increasingly recognized as a strategy for achieving superior therapeutic outcomes.
The synthesis of 1-(3-Pyridyl)-4-piperidone involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include condensation reactions between 3-pyridinecarboxaldehyde and appropriate precursors to form the piperidone ring system. Advances in catalytic processes have enabled more efficient and scalable production methods, reducing both reaction times and waste generation. Such improvements are crucial for translating laboratory discoveries into viable clinical candidates.
From a computational chemistry perspective, 1-(3-Pyridyl)-4-piperidone has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure, helping predict potential binding modes and affinity scores. These computational approaches are increasingly integrated into drug design pipelines as they complement experimental data and accelerate the identification of lead compounds.
The pharmacokinetic profile of 1-(3-Pyridyl)-4-piperidone remains an area of active investigation. Preliminary studies suggest that modifications to the core scaffold can significantly influence absorption, distribution, metabolism, and excretion (ADME) properties. For instance, introducing hydrophilic substituents may enhance oral bioavailability while minimizing off-target effects. Conversely, lipophilic groups could improve tissue penetration but necessitate careful consideration to avoid toxicity concerns.
Recent patents have highlighted novel applications of derivatives related to 1-(3-Pyridyl)-4-piperidone, particularly in addressing unmet medical needs such as pain management and antiviral therapy. By leveraging structural analogs generated through combinatorial chemistry or high-throughput screening (HTS), researchers have identified compounds with improved efficacy profiles compared to existing treatments. This underscores the importance of libraries like this one in driving innovation within the pharmaceutical industry.
The role of 1-(3-Pyridyl)-4-piperidone in medicinal chemistry extends beyond simple scaffolding; it serves as a platform for exploring new chemical space. Its ability to undergo diverse functionalization allows for rapid diversification of molecular structures without compromising core pharmacophoric elements. This adaptability is particularly valuable when dealing with complex biological targets that require precise molecular recognition.
As our understanding of disease mechanisms evolves at a rapid pace, compounds like 1-(3-Pyridyl)-4-piperidone will continue to play a pivotal role in therapeutic development. The integration of artificial intelligence (AI) into drug discovery workflows has further accelerated the identification of promising candidates derived from this scaffold by predicting novel bioactivities based on large datasets.
In conclusion,1-(3-Pyridyl)-4-piperidone, identified by CAS No. 315496-80-1, represents a cornerstone in modern medicinal chemistry research due to its structural versatility, potential bioactivities,and synthetic tractability. Ongoing investigations into its derivatives promise breakthroughs across multiple therapeutic domains, reinforcing its significance as both an academic research tooland an industrial asset for future drug development initiatives.
315496-80-1 (1-(3-Pyridyl)-4-piperidone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)